Morusinol

• CAS No.: 62949-93-3
• Product Name: Morusinol
• Molecular Formula: C25H26O7
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 2-(2,4-dihydroxyphenyl)-5-hydroxy-3-(3-hydroxy-3-methylbutyl)-8,8-dimethylpyrano[2,3-h]chromen-4-one
• Standard InChI: InChI=1S/C25H26O7/c1-24(2,30)9-7-16-21(29)20-18(28)12-19-15(8-10-25(3,4)32-19)23(20)31-22(16)14-6-5-13(26)11-17(14)27/h5-6,8,10-12,26-28,30H,7,9H2,1-4H3
• Standard InChIKey: AFOKZNPZDXHDHD-UHFFFAOYSA-N
• SMILES: CC1(C=CC2=C3C(=C(C=C2O1)O)C(=O)C(=C(O3)C4=C(C=C(C=C4)O)O)CCC(C)(C)O)C
• Canonical SMILES: CC1(C=CC2=C(O1)C=C(C3=C2OC(=C(C3=O)CCC(C)(C)O)C4=C(C=C(C=C4)O)O)O)C
• Appearance: Yellow powder
• Melting Point: 215-216°C
• Physical Description: Solid
• Description: Morusinol, also known as oxyhydromorusin, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Thus, morusinol is considered to be a flavonoid lipid molecule. Morusinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morusinol is primarily located in the membrane (predicted from logP). Outside of the human body, morusinol can be found in fruits. This makes morusinol a potential biomarker for the consumption of this food product.
• Synonyms: morusinol
• PubChem Compound: 5481968
• Last Modified: Nov 11 2021